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Compound of Interest

Compound Name:
2-Chlorobenzenecarboperoxoic

acid

CAS No.: 5106-05-8

Cat. No.: B8638384

Get Quote

Part 1: Executive Safety Assessment
2-Chlorobenzenecarboperoxoic acid (synonyms: o-Chloroperbenzoic acid, 2-CPBA) is a

potent organic oxidizer. While its meta-isomer (m-CPBA) is more ubiquitous in synthesis, the

ortho-isomer presents identical, if not slightly more unpredictable, stability challenges due to

steric strain near the peroxy-carboxyl group.

The Immediate Hazard: The primary danger lies in the instability of the oxygen-oxygen (O-O)

single bond. This bond is weak (~30-40 kcal/mol) and susceptible to homolytic cleavage

initiated by:

Shock/Friction: Crystal grinding in screw-cap threads.

Heat: Accelerated decomposition leading to thermal runaway.

Contamination: Trace metals (Fe, Mn) acting as catalytic decomposers.
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Core Directive: Never dispose of active peracids directly into solvent waste streams. They must

be chemically reduced (quenched) to their corresponding carboxylic acid (2-chlorobenzoic acid)

prior to disposal.

Chemical Property & Hazard Summary[1][2][3]
Property Data Operational Implication

CAS Number
3032-62-6 (Generic CPBA:

937-14-4)
Use for SDS verification.

Physical State White Crystalline Solid Shock sensitive when dry/pure.

Hazard Class Organic Peroxide (Type D)
D003 (Reactive) / D001

(Oxidizer).

Solubility
DCM, EtOAc,

, Alcohols
Solubilize before quenching.

Decomposition Exothermic
Ice bath mandatory during

quenching.

Part 2: The Logic of Disposal (Workflow)
Effective safety management requires a decision-making framework, not just a list of steps.

The following logic flow dictates your actions based on the state of the material.
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Start: Assess Material State

Is the material solid?

Is material old/crystallized?

Yes

Prepare Reducing Agent
(10-20% Na2S2O5 or NaHSO3)

No (Solution)

Dissolve in compatible solvent
(DCM or Ethyl Acetate)

No

STOP: Do not open.
Contact EHS/Bomb Squad

Yes (Crystals on cap)

Controlled Quenching
(Ice Bath + Dropwise Addition)

Peroxide Test
(Starch-Iodide)

Positive?

Yes (Add more reducer)

Neutralize pH (6-8)
with NaHCO3

No

Dispose as Chemical Waste
(No Oxidizer Hazard)

Click to download full resolution via product page
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Figure 1: Decision matrix for the safe disposal of 2-chlorobenzenecarboperoxoic acid. Note

the critical "Stop" point for crystallized containers.

Part 3: Technical Protocol (The "Self-Validating"
System)
This protocol uses Sodium Metabisulfite (

) as the reducing agent. It is preferred over ferrous sulfate for organic systems because it
creates a cleaner biphasic separation and avoids heavy metal waste.

Phase 1: Preparation
Causality: You cannot quench what you cannot contact. Solid clumps of peracid can form

"hotspots" where reaction heat accumulates, leading to deflagration.

Solubilization: If the waste is solid, dissolve it in a minimal amount of Dichloromethane

(DCM) or Ethyl Acetate.

Scientist's Note: Avoid Acetone.[1] Peracids can react with ketones to form cyclic acetone

peroxides (TATP precursors), which are far more dangerous.

Reducer Prep: Prepare a saturated solution of Sodium Metabisulfite or Sodium Bisulfite in

water (approx. 20% w/v). You need a molar excess of 1.5x relative to the estimated peracid.

Phase 2: The Reduction (Quenching)
Causality: The reaction

is highly exothermic. Uncontrolled addition boils the solvent, potentially aerosolizing the
corrosive acid.

Setup: Place the peracid solution in a round-bottom flask or beaker equipped with a

magnetic stir bar.

Thermal Control: Submerge the vessel in an ice-water bath. Monitor internal temperature if

volume > 100mL.

Addition: Add the bisulfite solution dropwise via addition funnel or pipette.
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Observation: You may see a slight release of gas (

) or heat. Ensure the hood sash is low.

Agitation: Stir vigorously for 15–30 minutes after addition is complete.

Phase 3: Verification (The "Trust" Step)
Causality: Visual inspection is insufficient. You must chemically prove the oxidative capacity is

destroyed.

Starch-Iodide Test: Dip a starch-iodide strip into the aqueous layer (or spot a drop on the

paper).

Dark Blue/Black: Active Peroxide remains.

Repeat Phase 2.

White/Colorless: Quenching complete.

Proceed to Phase 4.

Alternative: Commercial peroxide test strips (Quantofix) can provide semi-quantitative

confirmation (0-25 mg/L range).

Phase 4: Neutralization & Disposal
pH Adjustment: The solution will now be acidic (formation of bisulfate/sulfuric acid byproducts

and the 2-chlorobenzoic acid).

Buffer: Slowly add saturated Sodium Bicarbonate (

) until pH is neutral (pH 6–8).

Warning: This will generate

gas. Allow for headspace.

Separation (Optional): If the volume is large, separate the organic layer (containing the now-

safe 2-chlorobenzoic acid) from the aqueous salt layer.
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Final Waste Stream:

Combined stream: Dispose of as "Halogenated Solvent Waste".

Labeling: Explicitly list "2-chlorobenzoic acid" and "Dichloromethane" (or solvent used). Do

not label as an oxidizer.

Part 4: Mechanistic Insight
Understanding the chemistry prevents errors. The goal is the reduction of the peroxy-carboxylic

functionality to a carboxylic acid.

Figure 2: The redox pathway. The bisulfite ion (

) accepts an oxygen atom, becoming bisulfate (

), effectively "defusing" the explosive potential of the peracid.

Part 5: Regulatory & Emergency Compliance
Waste Codes (RCRA)
Before quenching, the pure substance carries the following EPA Hazardous Waste Codes:

D001: Ignitable (Oxidizer).[2]

D003: Reactive (Potential, depending on concentration/dryness).

D002: Corrosive (Acidic nature).

After Quenching: The waste is no longer D001 or D003. It retains the waste code of the solvent

used (e.g., F002 for DCM) and potentially D002 if not neutralized.

Emergency Contingencies
Spill (Solid): Do not sweep (friction hazard). Wet with water/alcohol, then absorb with

vermiculite.

Skin Contact: 2-CPBA is corrosive.[3][4] Wash immediately with soap and water for 15

minutes. It causes burns similar to glacial acetic acid but with oxidative damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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